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Compound of Interest

Compound Name: Fluensulfone

Cat. No.: B1672874 Get Quote

An In-depth Technical Guide to Fluensulfone: Chemical Properties and Methodologies

Introduction
Fluensulfone is a nematicide belonging to the fluoroalkenyl thioether group, distinguished by

its unique mode of action and reduced environmental impact compared to older nematicides

like organophosphates and carbamates.[1][2] It is effective against a variety of plant-parasitic

nematodes, including species of Meloidogyne (root-knot nematodes), making it a significant

compound in agriculture.[3][4] This document provides a comprehensive overview of the

chemical properties of fluensulfone, its CAS number, and detailed experimental protocols for

its synthesis and analysis.

Chemical Properties and Identification
Fluensulfone is an organofluorine, organochlorine pesticide that is a member of the 1,3-

thiazole class.[5][6][7] It is a yellow-colored, resin-like solid with a characteristic odor.[5] The

compound is soluble in organic solvents such as dimethylformamide (DMF), dimethyl sulfoxide

(DMSO), and ethanol, with a solubility of approximately 30 mg/ml in each.[5][8]
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Property Value Source(s)

CAS Registry Number 318290-98-1 [5][8][9][10][11]

Molecular Formula C₇H₅ClF₃NO₂S₂ [6][7][8][11]

Molecular Weight 291.7 g/mol [6][7][8][11]

IUPAC Name
5-chloro-2-(3,4,4-trifluorobut-3-

enylsulfonyl)-1,3-thiazole
[7][12]

Canonical SMILES
ClC1=CN=C(S(CC/C(F)=C(F)\

F)(=O)=O)S1
[8][9]

InChI Key
XSNMWAPKHUGZGQ-

UHFFFAOYSA-N
[6][8][12]

Purity (Technical Grade) ≥ 957 g/kg [11]

Mechanism of Action
The mode of action for fluensulfone is distinct from that of anticholinesterase compounds

(organophosphates, carbamates) and macrocyclic lactones.[1][4] Studies on the model

organism Caenorhabditis elegans show that fluensulfone exerts pleiotropic effects, leading to

the inhibition of development, feeding, locomotion, egg-laying, and egg-hatching.[1][9] Notably,

the inhibition of motility is not accompanied by the hypercontraction characteristic of

organophosphates.[1][2] While the precise molecular target remains under investigation, it has

been suggested that its mechanism may involve the inhibition of medium-chain acyl-coenzyme

A dehydrogenases.[3]
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Fig. 1: Logical relationship of Fluensulfone's mode of action.

Experimental Protocols
Synthesis of Fluensulfone
A synthetic route for fluensulfone has been described, starting from the alkylation of 2-

mercaptothiazole.[3]

Methodology:

Alkylation: 2-mercaptothiazole is alkylated using 4-bromo-1,1,2-trifluorobutene to yield the

intermediate thiazole (234).[3]

Chlorination: The resulting thiazole is subsequently chlorinated.[3]

Oxidation: The sulfide functional group is oxidized to the corresponding sulfone. This can be

achieved using:

Method A: Hydrogen peroxide in the presence of acetic acid.[3]
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Method B (Patented): Using Oxone as the oxidant. This involves a two-step process:

Formation of the sulfoxide using 1.16 eq. of Oxone in a methanol-water mixture at 20°C

for 2 hours.[3]

Further oxidation to the sulfone using 1.14 eq. of Oxone at 20°C for 80 minutes, while

maintaining the pH between 8 and 9 with 4N NaOH. This method reports a 92.2% yield

with 97.6% purity.[3]
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Fig. 2: Workflow for the chemical synthesis of Fluensulfone.
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Analytical Methods for Detection
Several methods have been developed for the detection and quantification of fluensulfone
and its metabolites, such as 3,4,4-trifluorobut-3-en-1-ylsulfonic acid (metabolite BSA), in

various matrices like agricultural products and soil.[13][14] A common approach involves liquid

chromatography-tandem mass spectrometry (LC-MS/MS).[13][14][15]

General Methodology (LC-MS/MS):

Extraction:

For Agricultural Products (Vegetables/Fruits): The sample (20.0 g) is homogenized with

100 mL of acetonitrile. The mixture is centrifuged, and the supernatant is collected. The

process is repeated with an additional 50 mL of acetonitrile, and the supernatants are

combined.[13]

For Soil: Samples are extracted with a mixture of acetonitrile and water.[14][15]

Clean-up:

The extract is concentrated at a temperature below 40°C.[13]

Solid-phase extraction (SPE) is often employed for cleanup. For agricultural products, a

trimethylammonium group-modified methacrylate polymer mini-column may be used.[13]

For soil extracts, other SPE cartridges are utilized.[14] A modified QuEChERS (Quick,

Easy, Cheap, Effective, Rugged, and Safe) method followed by purification with multi-

walled carbon nanotubes (MWCNTs) has also been reported for soil samples.[15][16]

Analysis and Quantification:

The final prepared solution is analyzed by LC-MS/MS or UHPLC-MS/MS.[13][15]

Quantification is performed by creating a calibration curve from standard solutions of

fluensulfone and its metabolites.[13] The limit of quantitation (LOQ) for fluensulfone in

agricultural products and soil has been reported as low as 0.005 mg/kg and 0.01 ppm,

respectively.[13][14]
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Fig. 3: General experimental workflow for Fluensulfone analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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